Cas no 729559-16-4 (N-cyclohexylidene-2-methylpropane-2-sulfinamide)

• Product Name: N-cyclohexylidene-2-methylpropane-2-sulfinamide
• CAS No: 729559-16-4
• MF: C₁₀H₁₉NOS
• MW: 201.328961610794
• CID: 3266449
• PubChem ID: 58591374
• Update Time: 2025-06-08

N-cyclohexylidene-2-methylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• 2-PROPANESULFINAMIDE, N-CYCLOHEXYLIDENE-2-METHYL-
• N-cyclohexylidene-2-methylpropane-2-sulfinamide
• EN300-1722977
• 2-Methyl-propane-2-sulfinic acid cyclohexylideneamide
• EEB55916
• DELUBRHLPUTXTN-UHFFFAOYSA-N
• N-cyclohexylidene-2-methylpropane-2-sulinamide
• CHEBI:189393
• 729559-16-4
• SCHEMBL2875099
• F53296
• N-Cyclohexylidene-2-methyl-2-propanesulfinamide

• Inchi： 1S/C10H19NOS/c1-10(2,3)13(12)11-9-7-5-4-6-8-9/h4-8H2,1-3H3
• InChI Key： DELUBRHLPUTXTN-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)(/N=C1\CCCCC\1)=O

Computed Properties

• Exact Mass: 201.11873540Da
• Monoisotopic Mass: 201.11873540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.6Ų

Additional information on N-cyclohexylidene-2-methylpropane-2-sulfinamide

Professional Introduction to N-cyclohexylidene-2-methylpropane-2-sulfinamide (CAS No. 729559-16-4)

N-cyclohexylidene-2-methylpropane-2-sulfinamide, identified by its CAS number 729559-16-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of N-cyclohexylidene-2-methylpropane-2-sulfinamide consists of a cyclohexylidene moiety linked to a sulfinamide group, with a 2-methylpropane side chain. This arrangement contributes to its distinct chemical behavior and reactivity, which are leveraged in synthetic chemistry and drug design. The presence of the sulfinamide functional group enhances its solubility in polar solvents and facilitates interactions with biological targets, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on the development of innovative sulfinamide-based compounds due to their versatile biological activities. Studies have demonstrated that sulfinamides can act as potent inhibitors of various enzymes and receptors, making them suitable for treating a wide range of diseases, including inflammatory disorders, infectious diseases, and cancer. The compound N-cyclohexylidene-2-methylpropane-2-sulfinamide is no exception and has been explored in several preclinical studies for its potential therapeutic benefits.

One of the most compelling aspects of N-cyclohexylidene-2-methylpropane-2-sulfinamide is its ability to modulate biological pathways through precise interactions with target proteins. Research has shown that this compound can inhibit the activity of specific enzymes involved in inflammation and cell proliferation, thereby exhibiting anti-inflammatory and anti-proliferative effects. These findings have opened up new avenues for the development of targeted therapies that could address unmet medical needs.

The synthesis of N-cyclohexylidene-2-methylpropane-2-sulfinamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, have been employed to enhance the efficiency of the process. These methodologies not only improve the accessibility of the compound but also allow for structural modifications that can fine-tune its biological activity.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of sulfinamide-based compounds like N-cyclohexylidene-2-methylpropane-2-sulfinamide. Molecular modeling and virtual screening techniques enable researchers to predict the binding affinity and selectivity of potential drug candidates before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required for drug development, making it an indispensable tool in modern pharmaceutical research.

The pharmacokinetic properties of N-cyclohexylidene-2-methylpropane-2-sulfinamide are also subject to extensive investigation. Studies have focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. These insights are crucial for optimizing dosing regimens and minimizing potential side effects. Additionally, pharmacokinetic modeling has helped identify key structural features that influence bioavailability, providing valuable guidance for future drug design.

In conclusion, N-cyclohexylidene-2-methylpropane-2-sulfinamide (CAS No. 729559-16-4) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural properties and promising biological activities make it a compelling candidate for further research and development. As our understanding of its mechanisms of action continues to grow, this compound holds great potential for contributing to novel therapeutic strategies across multiple disease areas.